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Compound of Interest

Compound Name: 5-Bromo-2-iodobenzaldehyde

Cat. No.: B052014

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of 5-Bromo-
2-iodobenzaldehyde, a key synthetic intermediate. It includes tabulated quantitative data,
detailed experimental protocols for property determination, and a visualization of its application
in a significant synthetic pathway.

Core Physical and Chemical Properties

5-Bromo-2-iodobenzaldehyde is a halogenated aromatic aldehyde. Its structure, featuring
bromine and iodine atoms on the benzene ring, makes it a valuable and versatile building block
in medicinal chemistry and material science.[1] It serves as a precursor for the synthesis of
complex heterocyclic structures, such as aza-fused polycyclic quinolines.[2]

Data Summary

The key physical properties of 5-Bromo-2-iodobenzaldehyde are summarized in the table
below for quick reference and comparison.
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Property Value Source(s)
Molecular Formula C7H4BrlO [21[3114]
Molecular Weight 310.91 g/mol [2][3][4]
Crystalline powder, Light gold
Appearance ) [2]
(hint of orange)
Melting Point 89-90 °C [2]
Boiling Point 312.2 + 27.0 °C (Predicted) [2]
Density 2.231 g/cm3 (Predicted) [2]
N Soluble in organic solvents Inferred from synthesis
Solubility

(e.g., DCM); Insoluble in water.

protocols[2]

Storage Conditions

Store at 2—8 °C under inert gas

(Nitrogen or Argon).

[2]4]

InChlKey

MOELYMOGQIDKNW-
UHFFFAOYSA-N

[2](3]

CAS Number

689291-89-2

[21(31[4]

Experimental Protocols

The following sections detail the standard laboratory methodologies for determining the key

physical properties of solid organic compounds like 5-Bromo-2-iodobenzaldehyde.

Melting Point Determination

The melting point is a critical indicator of purity for a crystalline solid. A sharp melting range

(typically 0.5-1.0°C) is characteristic of a pure compound.

Methodology: Capillary Method using a Melting Point Apparatus (e.g., MelTemp)

o Sample Preparation: A small amount of dry 5-Bromo-2-iodobenzaldehyde crystalline

powder is finely crushed. The open end of a glass capillary tube is tapped into the powder
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until a small amount of sample (1-2 mm in height) enters the tube. The tube is then inverted
and tapped gently on a hard surface to pack the sample into the closed end.

Apparatus Setup: The prepared capillary tube is placed into the heating block of the melting
point apparatus alongside a calibrated thermometer.

Approximate Determination: A rapid heating rate (>10°C/min) is initially used to determine an
approximate melting range. This provides a target for a more accurate measurement.

Accurate Determination: The apparatus is allowed to cool. A new sample is prepared and
heated rapidly to about 10-15°C below the approximate melting point. The heating rate is
then reduced to a slow rate of 1-2°C per minute.

Observation: The temperature at which the first liquid drop appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the range. For a pure sample, this range should be narrow.

Boiling Point Determination (for High-Boiling Solids)

While 5-Bromo-2-iodobenzaldehyde is a solid at room temperature, its boiling point can be
determined using specialized micro-scale methods. The predicted high boiling point suggests
that distillation would be performed under vacuum to prevent decomposition, but a standard
determination protocol is as follows.

Methodology: Thiele Tube Method

Sample Preparation: A small amount of 5-Bromo-2-iodobenzaldehyde is placed into a
small test tube (fusion tube), enough to form a liquid column of about 2-3 cm upon melting.

Capillary Inversion: A standard melting point capillary tube is sealed at one end. The open
end of this capillary is placed into the molten sample in the fusion tube, with the sealed end
remaining above the liquid.

Apparatus Setup: The fusion tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then clamped and inserted into the side arm of
a Thiele tube containing a high-boiling heat-transfer fluid (e.g., mineral oil).
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e Heating: The side arm of the Thiele tube is heated gently and slowly with a microburner. This
design allows for uniform heating of the oil via convection.

» Observation: As the temperature rises, a stream of bubbles will begin to emerge from the
open end of the inverted capillary. Heating is continued until a rapid and continuous stream
of bubbles is observed.

e Recording the Boiling Point: The heat source is removed. The liquid begins to cool. The
boiling point is the temperature at which the stream of bubbles stops and the liquid is just
drawn back into the capillary tube. This indicates that the vapor pressure of the substance
equals the atmospheric pressure.

Application in Synthesis: An Experimental Workflow

5-Bromo-2-iodobenzaldehyde is a crucial starting material for constructing complex nitrogen-
containing heterocyclic molecules, which are of significant interest in drug discovery. One such
application is in the copper-catalyzed cascade reaction to form aza-fused polycyclic quinolines.

[2]
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Caption: Workflow for the synthesis of aza-fused polycyclic quinolines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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